2,5,10,13-Tetraaza-7-phosphatetradecanedioic acid, 7-ethoxy-8-hydroxy-3,12-bis(1-methylethyl)-4,11-dioxo-6,9-bis(phenylmethyl)-, bis(phenylmethyl) ester, 7-oxide
Overview
Description
2,5,10,13-Tetraaza-7-phosphatetradecanedioic acid, 7-ethoxy-8-hydroxy-3,12-bis(1-methylethyl)-4,11-dioxo-6,9-bis(phenylmethyl)-, bis(phenylmethyl) ester, 7-oxide is a useful research compound. Its molecular formula is C45H57N4O9P and its molecular weight is 828.9 g/mol. The purity is usually 95%.
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Properties
CAS No. |
146063-29-8 |
|---|---|
Molecular Formula |
C45H57N4O9P |
Molecular Weight |
828.9 g/mol |
IUPAC Name |
benzyl N-[(2S)-1-[[1-[ethoxy-[1-hydroxy-2-[[(2S)-3-methyl-2-(phenylmethoxycarbonylamino)butanoyl]amino]-3-phenylpropyl]phosphoryl]-2-phenylethyl]amino]-3-methyl-1-oxobutan-2-yl]carbamate |
InChI |
InChI=1S/C45H57N4O9P/c1-6-58-59(55,38(28-34-21-13-8-14-22-34)47-42(51)40(32(4)5)49-45(54)57-30-36-25-17-10-18-26-36)43(52)37(27-33-19-11-7-12-20-33)46-41(50)39(31(2)3)48-44(53)56-29-35-23-15-9-16-24-35/h7-26,31-32,37-40,43,52H,6,27-30H2,1-5H3,(H,46,50)(H,47,51)(H,48,53)(H,49,54)/t37?,38?,39-,40-,43?,59?/m0/s1 |
InChI Key |
CJXVNUDJJMYDLS-FXPGPNBMSA-N |
Isomeric SMILES |
CCOP(=O)(C(CC1=CC=CC=C1)NC(=O)[C@H](C(C)C)NC(=O)OCC2=CC=CC=C2)C(C(CC3=CC=CC=C3)NC(=O)[C@H](C(C)C)NC(=O)OCC4=CC=CC=C4)O |
Canonical SMILES |
CCOP(=O)(C(CC1=CC=CC=C1)NC(=O)C(C(C)C)NC(=O)OCC2=CC=CC=C2)C(C(CC3=CC=CC=C3)NC(=O)C(C(C)C)NC(=O)OCC4=CC=CC=C4)O |
Origin of Product |
United States |
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